Cas no 5461-78-9 (2,2''-methanediylbis(4-nitrophenol))
5461-78-9 structure
Product Name:2,2''-methanediylbis(4-nitrophenol)
CAS No:5461-78-9
MF:C13H10N2O6
MW:290.228303432465
CID:942207
PubChem ID:230325
Update Time:2025-04-19
2,2''-methanediylbis(4-nitrophenol) Chemical and Physical Properties
Names and Identifiers
-
- 2,2''-methanediylbis(4-nitrophenol)
- Bis(2-hydroxy-5-nitro-phenyl)methane
- 2-[(2-hydroxy-5-nitrophenyl)methyl]-4-nitrophenol
- NSC25062
- NSC-25062
- 2-[(2-hydroxy-5-nitro-phenyl)methyl]-4-nitro-phenol
- SCHEMBL51277
- Phenol, 2,2'-methylenebis(4-nitro-
- NSC-57262
- 5461-78-9
- SM04500000
- NCIOpen2_002251
- NSC57262
- AKOS024355909
- DS-003746
- DTXSID90282232
- NIOSH/SM0450000
- 2,2'-methylenebis(4-nitrophenol)
-
- Inchi: 1S/C13H10N2O6/c16-12-3-1-10(14(18)19)6-8(12)5-9-7-11(15(20)21)2-4-13(9)17/h1-4,6-7,16-17H,5H2
- InChI Key: CVWOYHDMNIZZMP-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1CC1C=C(C=CC=1O)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 290.0539
- Monoisotopic Mass: 290.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 132Ų
Experimental Properties
- Density: 1.532
- Boiling Point: 576.4°C at 760 mmHg
- Flash Point: 244.3°C
- Refractive Index: 1.69
- PSA: 126.74
2,2''-methanediylbis(4-nitrophenol) Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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